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Compound of Interest

Compound Name: 5-Phenylmethoxyoxan-2-one

CAS No.: 852145-78-9

Cat. No.: B2670206

Get Quote

Executive Summary: The Functional Advantage
5-Phenylmethoxyoxan-2-one (hereafter 5-BnO-DVL) represents a critical evolution in the

scaffold of biodegradable polyesters.[1] While standard aliphatic lactones like

-Valerolactone (DVL) and

-Caprolactone (

-CL) dominate the commodity biodegradable market, they suffer from a "functional silence"—
their backbones are chemically inert, limiting their use in advanced drug conjugation or
hydrogel formation.[1]

5-BnO-DVL serves as a "masked" hydrophilic monomer.[1] It polymerizes to form a

hydrophobic, processable polyester that can be selectively deprotected to yield Poly(5-hydroxy-

valerolactone).[1] This guide benchmarks 5-BnO-DVL against DVL and
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-CL, demonstrating that while it exhibits slower polymerization kinetics due to steric bulk, it
offers superior glass transition tunability and indispensable post-polymerization utility.[1]

Chemical Profile & Structural Logic[1]
Feature 5-BnO-DVL (Target) -Valerolactone

(Standard A)

-Caprolactone

(Standard B)

Structure
Functionalized 6-

membered lactone

Unfunctionalized 6-

membered lactone

Unfunctionalized 7-

membered lactone

Molecular Weight ~206.24 g/mol 100.12 g/mol 114.14 g/mol

Key Moiety
Pendant Benzyloxy

Group

None (Alkane

backbone)

None (Alkane

backbone)

Chirality Yes (C5 center) Achiral Achiral

Primary Role
Functional Precursor /

Drug Carrier

Bulk Biodegradable

Polymer

Bulk Biomedical

Device / Sutures

Benchmarking Analysis
Polymerization Kinetics (ROP)
The Ring-Opening Polymerization (ROP) of lactones is driven by the relief of ring strain.[1] 5-

BnO-DVL introduces a kinetic penalty compared to DVL.[1]

Observation: Under identical catalytic conditions (e.g., TBD catalyst, Benzyl Alcohol initiator),

5-BnO-DVL polymerizes approximately 3-5x slower than DVL.[1]

Mechanistic Cause: The bulky phenylmethoxy group at the C5 position creates steric

hindrance during the nucleophilic attack on the carbonyl carbon (C2), specifically affecting

the transition state energy.

Experimental Implication: Researchers must increase reaction time or catalyst loading to

achieve high molecular weights (

kDa) comparable to standard DVL.
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Thermal Properties (Tg & Tm)
The pendant benzyl group profoundly alters the thermal landscape of the resulting polymer.

Property
Poly(5-BnO-
DVL)

Poly(DVL)
Poly(

-CL)
Analysis

(Glass

Transition)
-15°C to -5°C -65°C -60°C

The rigid

aromatic side

chain restricts

backbone

rotation,

significantly

raising

.[1] This makes

Poly(5-BnO-

DVL) less

"rubbery" at

room

temperature than

PCL.[1]

(Melting Point)
Amorphous /

Low
60°C 60°C

The atactic

distribution of the

benzyl group

(unless

enantiopure)

disrupts crystal

packing, often

resulting in an

amorphous

polymer,

whereas PCL

and PVL are

highly crystalline.
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Hydrophilicity & Degradation[1]
Standard (PCL/PVL): Highly hydrophobic (Contact angle ~115°).[1] Degradation takes 12-24

months via bulk erosion.[1]

5-BnO-DVL (Protected): Hydrophobic (Contact angle ~95°).[1] Similar hydrolytic stability to

PVL.[1]

Deprotected (Poly-5-OH-VL):Hydrophilic/Water-Soluble. This is the distinct advantage.[1]

The polymer can degrade in weeks or form hydrogels, a property unattainable with standard

DVL.

Experimental Protocol: Controlled ROP of 5-BnO-
DVL
Objective: Synthesize Poly(5-BnO-DVL) with target

g/mol .

Reagents:
Monomer: 5-Phenylmethoxyoxan-2-one (Recrystallized from toluene, dried in vacuo).[1]

Initiator: Benzyl Alcohol (BnOH) (Distilled over CaH2).[1]

Catalyst: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) (Sublimed).[1]

Solvent: Anhydrous Toluene or THF.[1]

Workflow:
Inert Atmosphere: Perform all steps in a glovebox (

ppm).

Charge: In a flamed-dried Schlenk tube, dissolve 5-BnO-DVL (1.0 g, 4.85 mmol) in Toluene

(5 mL).

Initiation: Add BnOH (10.5
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L, 0.1 mmol) for a target DP of ~50.

Catalysis: Add TBD (0.05 eq relative to initiator) to start the reaction.

Reaction: Stir at Room Temperature for 4–6 hours. (Note: DVL would finish in <1 hour).

Quench: Add Benzoic acid (excess) to neutralize TBD.

Purification: Precipitate into cold Methanol. Centrifuge and dry.

Validation (Self-Check):
NMR Check: Monitor the shift of the

-proton (next to carbonyl) from ~2.6 ppm (monomer) to ~2.4 ppm (polymer).

GPC Check: Dispersity (

) should be < 1.2. If

, transesterification (backbiting) occurred due to prolonged reaction time or high temperature.
[1]

Visualizing the Mechanism
The following diagram illustrates the Ring-Opening Polymerization pathway and the

subsequent deprotection to unlock functionality.

5-BnO-DVL
(Cyclic Monomer)

Nucleophilic Attack
(Initiator + Catalyst)

 TBD Cat. Chain Propagation
(Living Polymerization)

 Ring Opening Poly(5-BnO-DVL)
(Hydrophobic Scaffold)

 n cycles H2 / Pd/C
(Hydrogenolysis)

 Post-Polymerization Poly(5-OH-VL)
(Hydrophilic/Reactive)

 Benzyl Removal

Click to download full resolution via product page

Caption: Transformation pathway from cyclic 5-BnO-DVL monomer to functionalized hydrophilic

polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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